Cas no 2757906-39-9 (4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757906-39-9
• MF: C₁₃H₁₀BrNO₅S
• MW: 372.191201686859
• CID: 6019860
• PubChem ID: 165979172
• Update Time: 2025-05-25

4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153124
• 4-bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate
• 2757906-39-9
• 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H10BrNO5S/c1-9-2-5-11(6-3-9)21(18,19)20-10-4-7-12(14)13(8-10)15(16)17/h2-8H,1H3
• InChI Key： WTDIKDHPKMPDDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 370.94631g/mol
• Monoisotopic Mass: 370.94631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate

4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757906-39-9)

The compound 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757906-39-9) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound is characterized by its unique structure, which combines a bromine atom, a nitro group, and a sulfonate group attached to a benzene ring system. The presence of these functional groups makes it a versatile building block in organic synthesis, enabling the creation of complex molecules with tailored properties.

Recent studies have highlighted the importance of 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate in the development of novel materials for energy storage applications. Researchers have explored its potential as an intermediate in the synthesis of advanced polymers and high-performance electrolytes for lithium-ion batteries. The compound's ability to undergo various substitution and coupling reactions has been leveraged to create materials with enhanced electrochemical properties, making it a valuable asset in the field of materials science.

In the pharmaceutical industry, 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate has been utilized as an intermediate in the synthesis of bioactive compounds. Its role in drug discovery has been particularly notable due to its ability to facilitate the construction of complex molecular frameworks. For instance, recent research has demonstrated its application in the synthesis of potential anticancer agents, where its functional groups play a critical role in modulating the biological activity of the resulting compounds.

The synthesis of 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate involves a multi-step process that typically begins with the bromination and nitration of an aromatic ring. These steps are followed by sulfonation, which introduces the sulfonate group at a specific position on the benzene ring. The precise control of reaction conditions is essential to ensure high yields and optimal product quality. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of this synthesis process.

From an environmental perspective, understanding the behavior and fate of 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, but further research is required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, 4-Bromo-3-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757906-39-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in driving innovation and discovery across these fields.